Cas no 107589-98-0 (3b-Glycocholic Acid)

• Product Name: 3b-Glycocholic Acid
• CAS No: 107589-98-0
• Molecular Formula: C₂₇H₄₅NO₆
• Molecular Weight: 479.649308919907
• CID: 1062824

3b-Glycocholic Acid Properties

Names and Identifiers

• 3β-Glycocholic Acid
• 3β-N-Choloylglycine
• RFDAIACWWDREDC-ACZMRKGOSA-N
• N-[(3β,5β,7α,12α)-3,7,12-Τrihydroxy-24-oxocholan-24-yl]glycine
• 3
• A-Glycocholic Acid
• CID 131698830

• InChIKey： DPHJQOCSKLSVIC-LIACHQRLSA-N
• Inchi： 1S/C27H45NO6/c1-5-28-22(31)9-6-15(2)17-7-8-18-23-19(13-21(30)26(17,18)4)25(3)10-11-27(34,24(32)33)14-16(25)12-20(23)29/h15-21,23,29-30,34H,5-14H2,1-4H3,(H,28,31)(H,32,33)/t15-,16?,17-,18+,19+,20-,21+,23+,25+,26-,27-/m1/s1
• SMILES： O[C@H]1C[C@@H]2[C@@]3(C)CC[C@](C(=O)O)(CC3C[C@H]([C@H]2[C@@H]2CC[C@H]([C@H](C)CCC(NCC)=O)[C@]21C)O)O

Computed Properties

• Hydrogen Bond Donor Count: 5
• Hydrogen Bond Acceptor Count: 6
• Rotatable Bond Count: 6
• Heavy Atom Count: 34
• Complexity: 804
• Topological Polar Surface Area: 127

Experimental Properties

• Boiling Point: 692.0±55.0 °C at 760 mmHg
• Melting Point: 151-154°C
• Vapor Pressure: 0.0±4.9 mmHg at 25°C
• Flash Point: 372.3±31.5 °C
• Solubility: DMSO (Slightly), Methanol (Slightly)
• Color/Form: No data available
• Density: 1.2±0.1 g/cm3

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Steroids and steroid derivatives Bile acids, alcohols and derivatives Glycinated bile acids and derivatives